![molecular formula C10H14F2N2O3 B2569373 Ethyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate CAS No. 1975118-76-3](/img/structure/B2569373.png)
Ethyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate, also known as DFEPM, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications as a pharmacological tool. DFEPM is a pyrazole-based compound that has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
Ethyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate acts as a positive allosteric modulator of the GABA receptor, which is a key neurotransmitter receptor in the brain. By binding to the receptor and enhancing its activity, this compound can increase the inhibitory effects of GABA, leading to a reduction in neuronal excitability.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including anxiolytic, anticonvulsant, and sedative properties. It has also been shown to have potential applications in the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate in lab experiments is its high potency and selectivity for the GABA receptor. However, one limitation is its relatively short half-life, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on Ethyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate. One area of interest is its potential applications in the treatment of neurological disorders such as epilepsy and anxiety. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, there may be potential applications for this compound in the development of new drugs targeting the GABA receptor.
Synthesis Methods
Ethyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate can be synthesized using a variety of methods, including the reaction of 1-methyl-3-nitropyrazole with ethyl 2,2-difluoroacetoacetate in the presence of sodium hydride. The resulting product is then treated with hydrazine hydrate to yield this compound. Other methods of synthesis have also been reported in the literature.
Scientific Research Applications
Ethyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate has been used in a variety of scientific research applications, including as a tool for studying the role of the GABA receptor in the brain. It has also been shown to have potential applications in the treatment of neurological disorders such as epilepsy and anxiety.
properties
IUPAC Name |
ethyl 3-(2,2-difluoroethoxymethyl)-1-methylpyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14F2N2O3/c1-3-17-10(15)7-4-14(2)13-8(7)5-16-6-9(11)12/h4,9H,3,5-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKHXFXZVLHYXMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(N=C1COCC(F)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.